Cas no 1805541-23-4 (Methyl 4-(aminomethyl)-3-(difluoromethyl)-2-iodopyridine-6-carboxylate)

• Product Name: Methyl 4-(aminomethyl)-3-(difluoromethyl)-2-iodopyridine-6-carboxylate
• CAS No: 1805541-23-4
• MF: C₉H₉F₂IN₂O₂
• MW: 342.081241369247
• CID: 4893227
• Update Time: 2025-05-25

Methyl 4-(aminomethyl)-3-(difluoromethyl)-2-iodopyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(aminomethyl)-3-(difluoromethyl)-2-iodopyridine-6-carboxylate

• Inchi： 1S/C9H9F2IN2O2/c1-16-9(15)5-2-4(3-13)6(7(10)11)8(12)14-5/h2,7H,3,13H2,1H3
• InChI Key： PMLNDQBUNYMAMI-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C(=CC(C(=O)OC)=N1)CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 1.2
• Topological Polar Surface Area: 65.2

Additional information on Methyl 4-(aminomethyl)-3-(difluoromethyl)-2-iodopyridine-6-carboxylate

Introduction to Methyl 4-(aminomethyl)-3-(difluoromethyl)-2-iodopyridine-6-carboxylate (CAS No. 1805541-23-4)

Methyl 4-(aminomethyl)-3-(difluoromethyl)-2-iodopyridine-6-carboxylate, identified by the CAS registry number 1805541-23-4, is a complex organic compound with a unique structure that has garnered attention in various fields of chemistry and materials science. This compound is characterized by its pyridine ring, which serves as the central framework, with substituents including a methyl group, an amino group, a difluoromethyl group, and an iodine atom. The presence of these functional groups imparts distinctive chemical properties, making it a valuable compound for research and potential applications in drug design, agrochemicals, and advanced materials.

The pyridine ring in this compound is a six-membered aromatic structure with one nitrogen atom. The substitution pattern on the pyridine ring is critical to its reactivity and functionality. At position 2, there is an iodine atom, which introduces significant electron-withdrawing effects due to its high electronegativity. This substitution pattern enhances the reactivity of the pyridine ring towards nucleophilic aromatic substitution reactions, making it a promising candidate for various synthetic transformations.

At position 3 of the pyridine ring is a difluoromethyl group (-CF₂H), which contributes to the compound's stability and increases its lipophilicity. The fluorine atoms in this group are highly electronegative, further influencing the electronic properties of the molecule. This substitution pattern also plays a role in modulating the compound's solubility in organic solvents, which is essential for its use in organic synthesis and catalysis.

Position 4 of the pyridine ring bears an aminomethyl group (-CH₂NH₂), which introduces nucleophilic character to the molecule. This group can participate in hydrogen bonding and other non-covalent interactions, making it useful in supramolecular chemistry and drug design. The amino group also provides sites for further functionalization, enabling the synthesis of more complex molecules with tailored properties.

Finally, at position 6 of the pyridine ring is a carboxylate ester group (-COOCH₃). This ester group not only adds to the molecule's functionality but also serves as a protective group for carboxylic acids during synthetic processes. The ester can be easily hydrolyzed under basic or acidic conditions to yield the corresponding carboxylic acid, providing flexibility in chemical transformations.

Recent studies have highlighted the potential of Methyl 4-(aminomethyl)-3-(difluoromethyl)-2-iodopyridine-6-carboxylate as a versatile building block in organic synthesis. Researchers have explored its use in constructing bioactive molecules, such as kinase inhibitors and other therapeutic agents. The iodine atom at position 2 has been utilized in Suzuki-Miyaura cross-coupling reactions to introduce diverse substituents onto the pyridine ring, expanding its structural diversity.

In addition to its role in drug discovery, this compound has shown promise in materials science applications. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). The presence of electron-withdrawing groups like iodine and difluoromethyl enhances charge transport properties, which are critical for these applications.

The synthesis of Methyl 4-(aminomethyl)-3-(difluoromethyl)-2-iodopyridine-6-carboxylate involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and improving scalability.

In conclusion, Methyl 4-(aminomethyl)-3-(difluoromethyl)-2-iodopyridine-6-carboxylate (CAS No. 1805541-23-4) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers aiming to develop novel compounds with tailored properties for therapeutic, agricultural, and materials science applications.